Cas no 61714-46-3 (2-Chloro-3-nitrothiophene-5-sulphonamide)

2-Chloro-3-nitrothiophene-5-sulphonamide structure
61714-46-3 structure
Product Name:2-Chloro-3-nitrothiophene-5-sulphonamide
CAS No:61714-46-3
MF:C4H3ClN2O4S2
MW:242.660617113113
MDL:MFCD00219768
CID:502038
PubChem ID:2735782
Update Time:2025-04-19

2-Chloro-3-nitrothiophene-5-sulphonamide Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-4-nitrothiophene-2-sulfonamide
    • 2-CHLORO-3-NITROTHIOPHENE-5-SULFONAMIDE
    • 2-Thiophenesulfonamide,5-chloro-4-nitro-
    • 2-chloro-3-nitrothiophene-5-sulphonamide
    • 5-chloro-4-nitro-2-thiophenesulfonyl amide
    • 5-chloro-4-nitro-thiophene-2-sulfonamide
    • Z594219250
    • DB-053977
    • DTXSID50370942
    • CS-0250085
    • EN300-49647
    • BDBM50321449
    • MFCD00219768
    • SCHEMBL1185703
    • AKOS016010801
    • CHEMBL1170927
    • G22304
    • CKMLFNQCVNTKHN-UHFFFAOYSA-N
    • PD182534
    • 61714-46-3
    • 2-Chloro-3-nitrothiophene-5-sulphonamide
    • MDL: MFCD00219768
    • Inchi: 1S/C4H3ClN2O4S2/c5-4-2(7(8)9)1-3(12-4)13(6,10)11/h1H,(H2,6,10,11)
    • InChI Key: CKMLFNQCVNTKHN-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(S1)S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 241.92200
  • Monoisotopic Mass: 241.922
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 143A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3

Experimental Properties

  • Color/Form:
  • Density: 1.843
  • Melting Point: 160 °C
  • Boiling Point: 471 °C at 760 mmHg
  • Flash Point: 238.6 °C
  • Refractive Index: 1.652
  • PSA: 142.60000
  • LogP: 3.26140
  • Solubility:
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Chloro-3-nitrothiophene-5-sulphonamide Security Information

2-Chloro-3-nitrothiophene-5-sulphonamide Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

2-Chloro-3-nitrothiophene-5-sulphonamide Pricemore >>

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